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Compound of Interest

Compound Name: 4-Bromophenetole

Cat. No.: B047170

Essential Safety and Handling Guide for 4-
Bromophenetole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Bromophenetole (CAS No. 588-96-5). It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Hazard Identification and Classification

4-Bromophenetole is classified as a hazardous substance. According to safety data, it causes
skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to
handle this chemical with appropriate care to avoid exposure.

Signal Word: Warning[1]

Hazard Statements:

e Causes skin irritation.[1][3]

o Causes serious eye irritation.[1][3]

o May cause respiratory irritation.[1][3]
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Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to minimize exposure

when handling 4-Bromophenetole.

Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses with side shields
(compliant with EU EN166 or
OSHA 29 CFR 1910.133).[1][2]

Protects against splashes and

contact with eyes.

Hand Protection

Appropriate protective gloves
(e.g., Nitrile rubber).[1][2]

Provides a barrier against
direct skin contact. Gloves
must be inspected before use

and disposed of properly.[4]

Skin and Body Protection

Long-sleeved protective
clothing and a lab coat.[1][2]

Prevents skin exposure to

spills or splashes.

Respiratory Protection

Not required under normal use
with adequate ventilation. For
large-scale use or in
emergencies, a NIOSH/MSHA
or European Standard EN 136
approved respirator should be
used.[2]

Protects against inhalation of
vapors or mists, especially in

poorly ventilated areas.[1]

Quantitative Data for 4-Bromophenetole

The following table summarizes key quantitative data for 4-Bromophenetole.
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Property Value

Molecular Formula CsHoBrOJ[5]

Molecular Weight 201.06 g/mol [5]

Appearance Colorless to dark tan liquid[6]
Boiling Point 233 °C (lit.)

Melting Point 4 °C (lit.)

Density 1.407 g/mL at 25 °C (lit.)

Flash Point 103.0 °C (217.4 °F) - closed cup
CAS Number 588-96-5[1]

Operational and Disposal Plans

Following structured operational and disposal plans is critical for the safe management of 4-
Bromophenetole in a laboratory setting.

Experimental Protocol: Step-by-Step Handling
Procedure

1. Preparation and Engineering Controls:

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of vapors.[1][2]

o Keep the chemical away from incompatible materials such as strong oxidizing agents.[1][5]
2. Handling:
o Don all required PPE as specified in the table above.

e Avoid direct contact with skin, eyes, and clothing.[1]
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e Avoid breathing vapors or mists.[1]

o After handling, wash hands and any exposed skin thoroughly.[1]

e Do not eat, drink, or smoke in the handling area.[4]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][6]

o Keep the container away from heat, sparks, open flames, and other sources of ignition.[5]

o Store locked up.[1]

Emergency Procedures: First Aid Measures

In case of accidental exposure, follow these first-aid measures immediately.

If Inhaled: Move the person to fresh air and keep them at rest in a position comfortable for
breathing. If the person feels unwell, call a POISON CENTER or doctor.[1]

« If on Skin: Wash the affected area with plenty of soap and water. If skin irritation occurs, seek
medical advice. Remove and wash contaminated clothing before reuse.[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing for at least 15 minutes. If eye irritation persists, get
medical advice/attention.[1][2]

« |If Swallowed: Do NOT induce vomiting. If the person is conscious, have them drink plenty of
water. It may be beneficial to drink milk afterward. Seek immediate medical assistance.[1][2]

Spill and Emergency Plan

For minor spills, follow these steps:
e Ensure adequate ventilation.[1]

o Wearing appropriate PPE, absorb the spill with an inert material such as sand, silica gel, or
universal binder.[1]
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o Sweep or shovel the absorbed material into a suitable, closed container for disposal.[1]
o Clean the spill area thoroughly.

o For major spills, evacuate the area and contact your institution's environmental health and
safety (EHS) department.

Disposal Plan: Step-by-Step Guidance

4-Bromophenetole and its containers must be disposed of as hazardous waste. Do not empty
into drains.[1]

e Waste Segregation:

o Collect liquid waste containing 4-Bromophenetole in a dedicated, clearly labeled, and
sealed container.

o Collect any contaminated materials (e.g., gloves, absorbent paper) in a separate, sealed,
and labeled hazardous waste container.[7]

e Labeling:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "4-
Bromophenetole," and identify its hazards (e.g., "Irritant").[7]

o Professional Disposal:
o Dispose of the contents and container at an approved waste disposal plant.[1]

o Always consult with your institution's EHS department and follow local, regional, and
national regulations for hazardous waste disposal.[7][8]

Visual Workflow and Logic Diagrams

The following diagrams illustrate the safe handling workflow and emergency response
procedures for 4-Bromophenetole.
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Diagram 1: Safe Handling Workflow for 4-Bromophenetole.
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Diagram 2: Emergency Response Logic for a Spill or Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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